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Compound of Interest

Compound Name: 4-Bromo-5-chloroisoquinoline

Cat. No.: B567290

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential technical information for sourcing 4-Bromo-5-
chloroisoquinoline (CAS No. 1256787-17-3), a key heterocyclic building block for research
and development in medicinal chemistry and materials science. Below, you will find a summary
of commercial suppliers, a representative experimental protocol for the synthesis of a related
compound, and logical workflows to aid in the procurement and synthesis processes.

Commercial Availability

4-Bromo-5-chloroisoquinoline is a specialized chemical intermediate available from a select
number of suppliers. The primary identifier for this compound is its CAS number: 1256787-17-
3. When sourcing, it is crucial to use this number to ensure the correct isomer is being
procured.

The following table summarizes the currently available commercial sources for 4-Bromo-5-
chloroisoquinoline. Pricing and availability are subject to change and should be confirmed
directly with the supplier.
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Available
. CAS MDL Molecular Molecular .
Supplier . Quantities
Number Number Formula Weight o
& Pricing
100mg
(E74.00),
Apollo 1256787-17- MFCD11044 250mg
o CoHsBrCIN 242.50
Scientific 3 700 (£92.00), 1g
(£233.00), 5¢g
(£1,163.00)
1256787-17- MFCD18260 Contact for
BLD Pharm CoHsBrCIN 242.50 )
3 470 details[1]
Sunway 1256787-17- Contact for
- CoHsBrCIN 242.50 _
Pharm Ltd 3 details[2]
Fluorochem 1256787-17- Contact for
- CoHsBrCIN 242.50
UK 3 details

Experimental Protocols

Detailed synthesis protocols for 4-Bromo-5-chloroisoquinoline are not readily available in

public literature. However, the Sandmeyer reaction is a fundamental and widely used method

for the introduction of a chloro group onto an aromatic ring, starting from a primary amine. The

following protocol for the synthesis of 5-chloroisoquinoline from 5-aminoisoquinoline illustrates

a key transformation that could be adapted in a multi-step synthesis of the target compound.[3]

Representative Synthesis: 5-Chloroisoquinoline via Sandmeyer Reaction[3]

This two-stage reaction involves the diazotization of 5-aminoisoquinoline followed by a

copper(l) chloride-catalyzed displacement.

Stage 1: Diazotization of 5-Aminoisoquinoline

e In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer and

thermometer, suspend 5.0 g of 5-aminoisoquinoline in 50 mL of deionized water.

e Cool the suspension to 0-5 °C using an ice-salt bath.
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e Slowly add 15 mL of concentrated hydrochloric acid while maintaining the temperature below
5 °C. Stir for an additional 15 minutes.

 In a separate beaker, dissolve 2.5 g of sodium nitrite in 10 mL of deionized water and cool
the solution in an ice bath.

e Add the cold sodium nitrite solution dropwise to the 5-aminoisoquinoline hydrochloride
suspension over 30 minutes, keeping the reaction temperature between 0 °C and 5 °C.

 After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C to
ensure the complete formation of the diazonium salt solution.

Stage 2: Sandmeyer Reaction

¢ In a 500 mL beaker, dissolve 5.0 g of copper(l) chloride in 25 mL of concentrated
hydrochloric acid with gentle warming, then cool the solution to 0-5 °C.

» Slowly add the previously prepared cold diazonium salt solution to the copper(l) chloride
solution. Vigorous evolution of nitrogen gas will occur.

e Once the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2 hours.

e Heat the mixture to 60 °C for 30 minutes to ensure the complete decomposition of any
remaining diazonium salt.

Work-up and Purification

o Cool the reaction mixture and neutralize it to a pH of 8-9 by slowly adding a 20% aqueous
sodium hydroxide solution.

o Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x
50 mL).

o Combine the organic layers, wash with water and then with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to obtain the crude 5-chloroisoquinoline.
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e The crude product can be further purified by column chromatography or recrystallization.

Visualized Workflows

The following diagrams illustrate key logical processes for researchers working with specialized

chemicals.
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Caption: A typical workflow for sourcing a specialized research chemical.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b567290?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation of Diazonium Salt

Start: 5-Aminoisoquinoline
in Aqueous HCI

\
Cool to 0-5 °C
Y
Add NaNO: (aq)
Dropwise
Sandmeyer Reaction
Y
Stir at 0-5 °C Fl’r:e(’:’;i %“g'

l ‘,

Diazonium Salt Solution Formed Coolto 0-5°C

A

Y

Add Diazonium Solution

Y

Warm to RT, then 60 °C

Work-up &‘}Duriﬁcation

Neutralize with NaOH

Y

Extract with CH2Cl2

Y

Dry & Concentrate

Y

Purify (e.g., Chromatography)

Final Product:
5-Chloroisoquinoline

Click to download full resolution via product page

Caption: Logical steps of the Sandmeyer reaction for synthesizing a chloro-isoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to Commercially Available
4-Bromo-5-chloroisoquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567290#commercially-available-4-bromo-5-
chloroisoquinoline-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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